Cas no 1805371-39-4 (3-Amino-5-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid)

• Product Name: 3-Amino-5-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid
• CAS No: 1805371-39-4
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4856414
• Update Time: 2025-06-13

3-Amino-5-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid

• Inchi： 1S/C8H8F2N2O3/c1-15-7-4(11)2-3(6(9)10)5(12-7)8(13)14/h2,6H,11H2,1H3,(H,13,14)
• InChI Key： VNLBSAFAYSHLSN-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=NC(=C(C=1)N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1
• Topological Polar Surface Area: 85.4

Additional information on 3-Amino-5-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid

Introduction to 3-Amino-5-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid (CAS No. 1805371-39-4)

3-Amino-5-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid, identified by the chemical formula CAS No. 1805371-39-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of 3-Amino-5-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid, particularly the presence of an amino group, a difluoromethyl substituent, and a methoxy group, contribute to its unique chemical properties and potential applications in synthetic chemistry and medicinal research.

The amino group at the 3-position of the pyridine ring introduces a basic character to the molecule, making it a potential candidate for further functionalization through reactions such as acylation, alkylation, or condensation. This property is particularly valuable in the synthesis of more complex molecules, including potential drug candidates. The difluoromethyl group at the 5-position is a key feature that enhances the metabolic stability and lipophilicity of the compound, which are critical factors in drug design. Additionally, the methoxy group at the 2-position provides further opportunities for chemical modification and influences the electronic properties of the molecule.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds can exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. Among these derivatives, 3-Amino-5-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid has shown promise in various preclinical studies. For instance, research indicates that this compound may interfere with key enzymatic pathways involved in cancer cell proliferation and survival. The difluoromethyl group, in particular, has been shown to enhance binding affinity to target proteins, making it an attractive moiety for drug design.

The synthesis of 3-Amino-5-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of a pyridine precursor, followed by selective introduction of the amino, difluoromethyl, and methoxy groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications on the pyridine ring. These synthetic strategies highlight the importance of well-designed synthetic routes in producing complex molecules like 3-Amino-5-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid.

Recent advancements in computational chemistry have further enhanced our understanding of the pharmacological properties of 3-Amino-5-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid. Molecular docking studies have been conducted to explore its binding interactions with potential target enzymes and receptors. These studies suggest that the compound may inhibit enzymes involved in metabolic pathways relevant to inflammation and cancer. Additionally, quantum mechanical calculations have been used to predict the electronic structure and reactivity of the molecule, providing insights into its chemical behavior and potential for further derivatization.

The potential applications of 3-Amino-5-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid extend beyond its role as a building block in drug synthesis. It has also been explored as an intermediate in the production of agrochemicals and specialty chemicals. The unique structural features of this compound make it a versatile platform for developing novel molecules with tailored properties. For example, modifications at different positions on the pyridine ring can lead to compounds with enhanced solubility, bioavailability, or target specificity.

In conclusion,3-Amino-5-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid (CAS No. 1805371-39-4) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups makes it a valuable intermediate for synthesizing biologically active molecules. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemistry and medicine.